methyl 4-(2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[1-(4-chlorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C21H16ClN5O4/c1-31-21(30)13-2-6-15(7-3-13)25-18(28)11-26-12-23-19-17(20(26)29)10-24-27(19)16-8-4-14(22)5-9-16/h2-10,12H,11H2,1H3,(H,25,28)
• InChI Key: AESUAMLBAUIELX-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CN2C=NC3=C(C2=O)C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C21H16ClN5O4
• Molecular Weight: 437.8 g/mol

Description

This compound is a derivative of pyrazolo[3,4-d]pyrimidine, which is a type of heterocyclic compound. Pyrazolo[3,4-d]pyrimidines have been studied for their potential as antitubercular agents.

Molecular Structure Analysis

The compound contains a pyrazolo[3,4-d]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring. It also has a 4-chlorophenyl group and an acetamido group attached to it.

Scientific Research Applications

Antimicrobial and Anticancer Activity

A series of pyrazole and pyrazolopyrimidine derivatives, including compounds structurally related to methyl 4-(2-(1-(4-chlorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamido)benzoate, have been synthesized and evaluated for their antimicrobial and anticancer activities. These compounds demonstrated significant potential, with some exhibiting higher anticancer activity than the reference drug doxorubicin and good to excellent antimicrobial activity (H. Hafez, Abdel-Rhman B. A. El-Gazzar, S. Al-Hussain, 2016).

Antitumor Evaluation

Further research into pyrazolo[3,4-d]pyrimidine derivatives has shown promising antitumor activities against human breast adenocarcinoma cell lines. A study synthesized a new series of 3-(methylthio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine derivatives and evaluated their antitumor effectiveness, identifying compounds with mild to moderate activity compared to doxorubicin (A. El-Morsy, Mohamed El-Sayed, Hamada S. Abulkhair, 2017).

Anticancer and Anti-5-lipoxygenase Agents

Novel pyrazolopyrimidines derivatives have been synthesized as potential anticancer and anti-5-lipoxygenase agents. These compounds underwent various synthetic routes to yield derivatives that were then screened for cytotoxicity against cancer cell lines and for 5-lipoxygenase inhibition activities. The study provided insights into structure-activity relationships (SAR) for these compounds (A. Rahmouni, Sawssen Souiei, Mohamed Amine Belkacem, Anis Romdhane, J. Bouajila, H. Ben Jannet, 2016).